Cas no 105049-04-5 (1,2-Benzenediamine, 4,5-dinitro-N-(2,4,6-trinitrophenyl)-)

• Product Name: 1,2-Benzenediamine, 4,5-dinitro-N-(2,4,6-trinitrophenyl)-
• CAS No: 105049-04-5
• MF: C₁₂H₇N₇O₁₀
• MW: 409.224881410599
• CID: 1149134
• PubChem ID: 15751549
• Update Time: 2025-04-20

1,2-Benzenediamine, 4,5-dinitro-N-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4,5-dinitro-N-(2,4,6-trinitrophenyl)-
• 4,5-dinitro-2-N-(2,4,6-trinitrophenyl)benzene-1,2-diamine
• DTXSID00577984
• 105049-04-5
• 4,5-Dinitro-N~1~-(2,4,6-trinitrophenyl)benzene-1,2-diamine

• Inchi： 1S/C12H7N7O10/c13-6-3-8(16(22)23)9(17(24)25)4-7(6)14-12-10(18(26)27)1-5(15(20)21)2-11(12)19(28)29/h1-4,14H,13H2
• InChI Key： KQNLUDQKLPGRLT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NC1C=C(C(=CC=1N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 409.02551
• Monoisotopic Mass: 409.02543945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 267Ų

Experimental Properties

• PSA: 253.75
• LogP: 5.82360